Cas no 89391-77-5 (3-methoxypyrazine-2-sulfonamide)

3-Methoxypyrazine-2-sulfonamide is a heterocyclic sulfonamide derivative characterized by its methoxy-substituted pyrazine core. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate or active moiety. The sulfonamide group enhances its binding affinity to biological targets, while the methoxy substitution may influence electronic properties and solubility. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or antimicrobial agents. The compound’s stability and synthetic accessibility further contribute to its utility in exploratory chemistry. Proper handling and storage are recommended to maintain its integrity.
3-methoxypyrazine-2-sulfonamide structure
89391-77-5 structure
Product Name:3-methoxypyrazine-2-sulfonamide
CAS No:89391-77-5
MF:C5H7N3O3S
MW:189.192379236221
MDL:MFCD26898509
CID:711684
PubChem ID:20161022
Update Time:2025-06-08

3-methoxypyrazine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinesulfonamide,3-methoxy-
    • Pyrazinesulfonamide, 3-methoxy- (9CI)
    • 3-methoxypyrazine-2-sulfonamide
    • EN300-285776
    • DTXSID501304870
    • AKOS026732354
    • 89391-77-5
    • 3-Methoxy-2-pyrazinesulfonamide
    • SCHEMBL10731094
    • MDL: MFCD26898509
    • Inchi: 1S/C5H7N3O3S/c1-11-4-5(12(6,9)10)8-3-2-7-4/h2-3H,1H3,(H2,6,9,10)
    • InChI Key: PDKBUMPZEFGXGF-UHFFFAOYSA-N
    • SMILES: S(C1C(=NC=CN=1)OC)(N)(=O)=O

Computed Properties

  • Exact Mass: 189.02081227g/mol
  • Monoisotopic Mass: 189.02081227g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 104Ų

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Additional information on 3-methoxypyrazine-2-sulfonamide

Exploring the Versatile Applications of 3-Methoxypyrazine-2-sulfonamide (CAS No. 89391-77-5) in Modern Chemistry

In the realm of organic chemistry, 3-methoxypyrazine-2-sulfonamide (CAS No. 89391-77-5) stands out as a compound of significant interest due to its unique structural properties and broad applicability. This sulfonamide derivative is characterized by a pyrazine ring substituted with a methoxy group and a sulfonamide functional group, making it a valuable intermediate in pharmaceutical and agrochemical research. Researchers and industry professionals frequently search for terms like "3-methoxypyrazine-2-sulfonamide synthesis", "CAS 89391-77-5 applications", and "pyrazine sulfonamide derivatives", reflecting its growing relevance in scientific discourse.

The compound's molecular structure, featuring both methoxy and sulfonamide moieties, contributes to its versatility. Recent studies highlight its potential in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. With the rise of antibiotic resistance, queries such as "sulfonamide-based antimicrobials" and "pyrazine derivatives in medicine" have surged, underscoring the need for innovative compounds like 3-methoxypyrazine-2-sulfonamide. Its ability to modulate biological pathways makes it a candidate for targeting resistant bacterial strains, aligning with global health priorities.

Beyond pharmaceuticals, 3-methoxypyrazine-2-sulfonamide finds applications in flavor and fragrance industries. Pyrazines are renowned for their nutty, roasted aromas, and the methoxy substitution in this compound enhances its sensory profile. Searches for "pyrazine flavors" and "food additive chemistry" often lead to discussions about such derivatives. Additionally, its role in agrochemical formulations is gaining traction, with researchers exploring its use in crop protection products. Keywords like "sulfonamide pesticides" and "green chemistry alternatives" reflect this trend.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including sulfonylation and methoxylation. Laboratories optimizing these processes frequently search for "efficient sulfonamide synthesis" and "pyrazine functionalization techniques". The demand for high-purity 3-methoxypyrazine-2-sulfonamide (CAS No. 89391-77-5) has also increased, driven by its inclusion in high-throughput screening libraries. This aligns with the broader shift toward precision chemistry and molecular design, topics dominating academic and industrial forums.

Environmental and regulatory considerations further elevate the compound's profile. As industries seek sustainable chemical solutions, 3-methoxypyrazine-2-sulfonamide is being evaluated for its biodegradability and low toxicity. Searches for "eco-friendly sulfonamides" and "safe chemical intermediates" highlight this shift. Its compatibility with green synthesis protocols, such as microwave-assisted reactions, also positions it as a forward-thinking choice for modern laboratories.

In conclusion, 3-methoxypyrazine-2-sulfonamide (CAS No. 89391-77-5) exemplifies the intersection of innovation and practicality in chemistry. Its applications span pharmaceuticals, flavor science, and agrochemicals, addressing pressing challenges like antimicrobial resistance and sustainable agriculture. As research evolves, this compound will likely remain a focal point for scientists and industries alike, driven by its structural elegance and functional adaptability.

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